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This document provides a comprehensive overview of the stable and long-lived isotopes of the

rare earth element Samarium (Sm). It details their natural abundances, the experimental

protocols for their determination, and their significant applications in science and medicine.

Introduction to Samarium Isotopes
Samarium (atomic number 62) is a lanthanide series element characterized by a unique

isotopic composition. Naturally occurring Samarium is a mix of several isotopes.[1] While some

of these are strictly stable, others are radioisotopes with extremely long half-lives, rendering

them effectively stable over geological timescales.[2][3] This isotopic diversity, particularly the

decay of radioactive isotopes and the neutron absorption cross-section of others, underpins

their utility in fields ranging from geochronology to nuclear medicine and reactor technology.[4]

[5][6]

Isotopic Composition of Natural Samarium
The isotopic composition of naturally occurring Samarium has been precisely determined. The

element consists of five stable isotopes and two primordial, long-lived radioisotopes.[3][4][7]

The most abundant isotope is ¹⁵²Sm, constituting 26.75% of natural Samarium.[2][3]

The accepted standard atomic weight and isotopic compositions are presented below.
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Table 1: Isotopic Data for Naturally Occurring Samarium

Isotope
Relative
Atomic Mass
(Da)

Natural
Abundance
(Atom %)

Nuclear Spin
(I)

Notes

¹⁴⁴Sm 143.9120065(21) 3.07(7) % 0+ Stable

¹⁴⁷Sm 146.9149044(19) 14.99(18) % 7/2-

Radioactive (t½

= 1.066 x 10¹¹

years)[3][4]

¹⁴⁸Sm 147.9148292(19) 11.24(10) % 0+

Radioactive (t½

= 7 x 10¹⁵ years)

[2]

¹⁴⁹Sm 148.9171921(18) 13.82(7) % 7/2-

Stable (Strong

neutron

absorber)[4][8]

¹⁵⁰Sm 149.9172829(18) 7.38(1) % 0+ Stable

¹⁵²Sm 151.9197397(18) 26.75(16) % 0+
Stable (Most

abundant)[2][3]

¹⁵⁴Sm 153.9222169(20) 22.75(29) % 0+ Stable

Data sourced from the NIST Physical Measurement Laboratory.[9]

Experimental Protocols for Isotopic Analysis
The precise determination of Samarium's isotopic composition is predominantly accomplished

through mass spectrometry.[5] Techniques such as Thermal Ionization Mass Spectrometry

(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) are

standard.[10][11] For applications requiring the highest precision, such as geochronology,

Isotope Dilution Thermal Ionization Mass Spectrometry (ID-TIMS) is often the method of

choice.[12]

Sample Preparation and Chemical Separation
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Prior to mass spectrometric analysis, Samarium must be chemically separated and purified

from the sample matrix to avoid isobaric interferences (interferences from isotopes of other

elements with the same mass).[13] This is particularly crucial for separating Samarium from

Neodymium (Nd) and Gadolinium (Gd).[11][13]

A typical workflow involves:

Sample Dissolution: Geological or other sample materials are dissolved, commonly using

strong acids.

Initial Ion Exchange: An initial separation using anion exchange resin can be employed to

remove major matrix elements like iron.[10]

Rare Earth Element (REE) Isolation: Liquid-liquid extraction resins are used to isolate the

group of REEs from other elements.[10]

Sm-Nd Separation: A final, crucial step involves the fine separation of Samarium from

Neodymium using specialized chromatography, which is critical for Sm-Nd dating.[10]
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Figure 1: General workflow for the chemical separation and mass spectrometric analysis of

Samarium isotopes.

Mass Spectrometry Techniques
Thermal Ionization Mass Spectrometry (TIMS): In TIMS, the purified Samarium sample is

loaded onto a metal filament (e.g., Tantalum).[12] The filament is heated under vacuum,

causing the sample to ionize. The resulting ions are accelerated into a magnetic field that

separates them based on their mass-to-charge ratio, allowing for precise measurement of
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the different isotopes.[11] For certain nuclear applications, a "total evaporation" method is

used to minimize isotopic fractionation during analysis.[10][13]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique uses a high-

temperature argon plasma to ionize the sample.[12] It is highly sensitive and can analyze

samples in a liquid state. When coupled with a multi-collector system (MC-ICP-MS), it allows

for simultaneous measurement of different isotope beams, yielding high-precision ratio data.

[10] Using a cryogenic desolvation unit can reduce oxide formation, which is a potential

source of interference.[12]

Isotope Dilution (IDMS): For accurate concentration determination, IDMS is used.[5] This

involves adding a known amount of an enriched isotopic "spike" (a solution with a well-

characterized, artificial isotopic composition) to the sample.[12] By measuring the altered

isotopic ratios of the mixture, the original concentration of the element in the sample can be

calculated with very high precision.[5][12]

Key Applications of Samarium Isotopes
The unique nuclear properties of Samarium's isotopes lend them to several high-technology

and research applications.

Samarium-Neodymium (Sm-Nd) Geochronology
The most significant application of Samarium isotopes is in Sm-Nd dating, a radiometric

method used to determine the age of rocks and meteorites.[5] This technique relies on the slow

alpha decay of ¹⁴⁷Sm to ¹⁴³Nd, which has a half-life of 106 billion years.[5] By measuring the

ratio of the parent isotope (¹⁴⁷Sm) to the daughter isotope (¹⁴³Nd) and a stable reference

isotope (¹⁴⁴Nd) in a set of minerals or rocks, scientists can construct an isochron plot. The

slope of this isochron is proportional to the age of the sample.[5]
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Figure 2: Conceptual relationship in the Samarium-Neodymium (Sm-Nd) dating system.

Nuclear Technology
The isotope ¹⁴⁹Sm has a very high neutron absorption cross-section, making it a potent neutron

poison.[4] It is used in the control rods of nuclear reactors to absorb excess neutrons and help

control the rate of fission.[6][14] The buildup of ¹⁴⁹Sm as a fission product during reactor

operation is also a critical factor that must be managed in reactor design and safety.[4]

Medical Applications
The radioactive isotope ¹⁵³Sm, which is produced artificially from ¹⁵²Sm, has applications in

nuclear medicine.[1][8] It is used as a radiotherapeutic agent for the palliation of pain from bone

metastases.[1][15] The compound ¹⁵³Sm-lexidronam, for example, targets areas of high bone

turnover, delivering targeted radiation to cancer sites in the bone.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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